Cas no 2549003-71-4 (3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine)

• Product Name: 3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine
• CAS No: 2549003-71-4
• MF: C₁₈H₁₉N₇O
• MW: 349.389762163162
• CID: 5328317
• Update Time: 2025-05-18

3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• [Hexahydro-5-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]-3-pyridinylmethanone
• 3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine

• Inchi： 1S/C18H19N7O/c1-12-20-21-16-4-5-17(22-25(12)16)23-8-14-10-24(11-15(14)9-23)18(26)13-3-2-6-19-7-13/h2-7,14-15H,8-11H2,1H3
• InChI Key： JQIBGOYPOBSVCZ-UHFFFAOYSA-N
• SMILES： C(N1CC2CN(C3=NN4C(C)=NN=C4C=C3)CC2C1)(C1=CC=CN=C1)=O

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.94±0.30(Predicted)

Additional information on 3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine

3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine: A Comprehensive Overview

The compound with CAS No. 2549003-71-4, known as 3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine, is a novel heterocyclic compound that has garnered significant attention in the field of organic chemistry and drug discovery. This compound is characterized by its complex structure, which includes a pyridine ring fused with a triazolopyridazine moiety and an octahydropyrrolopyrrole system. The presence of these functional groups makes it a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a modulator of key biological pathways. Researchers have demonstrated that the triazolopyridazine core exhibits remarkable bioactivity, particularly in inhibiting enzymes associated with neurodegenerative diseases. The octahydropyrrolopyrrole system further enhances its pharmacokinetic properties, making it a stable and bioavailable molecule. These findings underscore the importance of this compound in the development of novel therapeutic agents.

The synthesis of 3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolopyridazine ring through a [1+1+1] cycloaddition reaction and the subsequent incorporation of the pyrrole system via a tandem cyclization process. This approach not only ensures high yields but also allows for fine-tuning of the molecule's properties by introducing substituents at critical positions.

From a structural standpoint, the compound's heterocyclic framework is highly versatile. The pyridine ring serves as an electron-deficient aromatic system, which can participate in π–π interactions with biomolecules. Meanwhile, the triazolopyridazine moiety introduces additional electronic and steric effects that modulate the molecule's reactivity. Recent computational studies have revealed that these features contribute to its binding affinity for specific protein targets.

In terms of applications, this compound has shown promise in several areas. For instance, it has been evaluated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. Additionally, its anti-inflammatory properties have been explored in preclinical models of chronic inflammation. These findings suggest that it could serve as a lead compound for developing drugs targeting inflammatory diseases.

One of the most exciting aspects of this research is the potential for further optimization. By modifying substituents on the triazolopyridazine and pyrrole rings, scientists can tailor the molecule's properties to suit specific therapeutic needs. For example, introducing electron-withdrawing groups could enhance its enzymatic activity or improve its solubility profile.

In conclusion, 3-(5-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrole-2-carbonyl)pyridine represents a significant advancement in heterocyclic chemistry. Its unique structure and diverse biological activities make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative medicines.